2-Bromo-5-cyano-4-formylbenzoic acid
Overview
Description
“2-Bromo-5-cyano-4-formylbenzoic acid” is a chemical compound . The IUPAC name for this compound is 2-bromo-5-formylbenzoic acid . It has a molecular weight of 229.03 .
Synthesis Analysis
The synthesis of 5-Cyano-2-formylbenzoic acid has been achieved from isopropyl 2-bromo-5-cyanobenzoate . The process involves a Br/Li exchange on isopropyl 2-bromo-5-cyanobenzoate, followed by formylation .Molecular Structure Analysis
The molecular formula of this compound is C8H5BrO3 . The InChI code for this compound is 1S/C8H5BrO3/c9-7-2-1-5 (4-10)3-6 (7)8 (11)12/h1-4H, (H,11,12) .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5-Cyano-2-formylbenzoic acid include a Br/Li exchange on isopropyl 2-bromo-5-cyanobenzoate, followed by formylation .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 229.03 .Safety and Hazards
Future Directions
The advent of flow microreactor technology has revolutionized the field of reactive organometallic intermediates within synthetic chemistry . This technology has expanded the possibilities of reactive organometallic intermediates, such as 2-Bromo-5-cyano-4-formylbenzoic acid, in synthetic chemistry .
properties
IUPAC Name |
2-bromo-5-cyano-4-formylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4BrNO3/c10-8-2-6(4-12)5(3-11)1-7(8)9(13)14/h1-2,4H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPECTODEFWXYDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)C(=O)O)C#N)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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